Cas no 847396-15-0 (1-(2-fluorophenyl)-4-{1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(2-fluorophenyl)-4-{1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 847396-15-0
• MF: C₂₇H₂₆FN₃O₂
• MW: 443.51265001297
• CID: 5929011
• PubChem ID: 4754125
• Update Time: 2025-05-19

1-(2-fluorophenyl)-4-{1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-4-{1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-(2-fluorophenyl)-4-(1-(3-(p-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(2-fluorophenyl)-4-[1-[3-(4-methylphenoxy)propyl]-1H-benzimidazol-2-yl]-
• 847396-15-0
• 1-(2-fluorophenyl)-4-[1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• AKOS016261673
• 1-(2-fluorophenyl)-4-{1-[3-(4-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• Z139615620
• F0660-1528
• AKOS001175670

• Inchi： 1S/C27H26FN3O2/c1-19-11-13-21(14-12-19)33-16-6-15-30-25-10-5-3-8-23(25)29-27(30)20-17-26(32)31(18-20)24-9-4-2-7-22(24)28/h2-5,7-14,20H,6,15-18H2,1H3
• InChI Key： QCTJDMJBPGJCMG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)CC(C2N(CCCOC3=CC=C(C)C=C3)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 443.20090524g/mol
• Monoisotopic Mass: 443.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 702.7±60.0 °C(Predicted)
• pka: 5.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-fluorophenyl)-4-{1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Introduction to 1-(2-fluorophenyl)-4-{1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 847396-15-0)

The compound 1-(2-fluorophenyl)-4-{1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, identified by its CAS number 847396-15-0, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines several key pharmacophoric elements that have garnered attention for their potential in drug discovery and development. The presence of a fluorophenyl group, a benzodiazol core, and a pyrrolidinone scaffold suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of small molecules. The 2-fluorophenyl moiety in this compound is particularly noteworthy, as fluorine substitution can modulate electronic properties and binding affinity. Studies have demonstrated that fluorine atoms can improve binding interactions by increasing lipophilicity and reducing metabolic degradation, thereby extending the half-life of therapeutic agents. This feature is especially relevant in the development of drugs targeting neurological disorders, where prolonged action is often desirable.

The central 1H-1,3-benzodiazol ring is another critical component of this compound. Benzodiazol derivatives are well-documented for their anxiolytic, sedative, and muscle relaxant properties. The structural motif is frequently incorporated into pharmaceuticals due to its ability to interact with central nervous system receptors. In the context of 1-(2-fluorophenyl)-4-{1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, the benzodiazol ring may contribute to receptor binding while the adjacent pyrrolidinone group provides additional spatial orientation for optimal pharmacological activity.

The pyrrolidinone scaffold is known for its versatility in drug design, often serving as a hinge region that facilitates interactions with biological targets. Its rigid yet flexible structure allows for fine-tuning of molecular fit within active sites. In this compound, the pyrrolidinone ring is linked to a complex side chain featuring a 4-methylphenoxy group and a propyl chain extending from a benzodiazol-derived unit. This extended structure suggests potential for allosteric modulation or additional binding pockets, which could enhance therapeutic efficacy.

The side chain's composition, particularly the 4-methylphenoxy moiety, adds another layer of complexity to the compound's pharmacological profile. Methylphenyl ethers are commonly found in bioactive molecules due to their ability to influence receptor affinity and signaling pathways. The propyl chain connecting the benzodiazol ring to the pyrrolidinone scaffold further increases the compound's molecular weight and surface area, potentially enhancing its interaction with biological targets while also affecting pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Current research trends in pharmaceutical chemistry emphasize the need for molecules with diverse scaffolds and functionalities to address complex diseases effectively. The structural features of 1-(2-fluorophenyl)-4-{1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one align well with these trends. The combination of fluorinated aromaticity, benzodiazol binding affinity, and pyrrolidinone flexibility positions it as a versatile platform for further derivatization and optimization.

In vitro studies have begun to explore the potential applications of this compound. Preliminary data suggest that it may exhibit properties relevant to central nervous system modulation, making it a candidate for investigating treatments in conditions such as anxiety disorders or neurodegenerative diseases. The unique structural arrangement allows for selective targeting while minimizing off-target effects—a crucial consideration in modern drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies are employed to construct the complex framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions may be utilized to form key carbon-carbon bonds within the molecule. Additionally, protecting group strategies are essential to prevent unwanted side reactions during synthesis.

The pharmacokinetic profile of 1-(2-fluorophenyl)-4-{1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is yet to be fully elucidated but is expected to be influenced by its molecular weight and structural features. The presence of polar functional groups such as hydroxyls or amides could impact solubility and permeability across biological membranes. Computational modeling techniques are increasingly used to predict ADME properties early in drug discovery pipelines; these tools can help optimize the compound's pharmacokinetic profile before extensive experimental testing.

Future directions for research on this compound include exploring its interactions with specific biological targets through structure-based drug design approaches. X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy may be employed to determine high-resolution structures of protein-ligand complexes involving this molecule. Such detailed structural information can guide modifications aimed at improving potency or selectivity.

The potential therapeutic applications extend beyond traditional neurological indications; emerging evidence suggests that compounds with similar scaffolds may have utility in other disease areas as well. For instance, fluorinated aromatic compounds have shown promise in anticancer therapies, where they can modulate signaling pathways critical for tumor growth or resistance mechanisms. While initial studies focus on CNS applications, broader exploration could uncover unexpected benefits across multiple therapeutic domains.

In conclusion, 1-(2-fluorophenyl)-4-{1-3-(4-methylphenoxy)propyl}-1H-1,3-benzodiazol-2-onepyrrolidin-2-one (CAS No.847396-15-0) represents an intriguing example of how sophisticated molecular design can yield compounds with multifaceted pharmacological potential.
The integrationof fluorinated aromaticity,
abenzodiazol core,
anda pyrrolidinone scaffold creates an exciting opportunity
for further investigationand development into novel therapeutics.